[5-(3-Chlorophenyl)-1,2-oxazol-3-yl]methanamine;hydrochloride

• IUPAC Name: [5-(3-chlorophenyl)-1,2-oxazol-3-yl]methanamine;hydrochloride
• InChI: InChI=1S/C10H9ClN2O.ClH/c11-8-3-1-2-7(4-8)10-5-9(6-12)13-14-10;/h1-5H,6,12H2;1H
• InChI Key: DWLQBIYIOQGDBG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)C2=CC(=NO2)CN.Cl
• Molecular Formula: C10H10Cl2N2O
• Molecular Weight: 245.10 g/mol
• CAS RN: 2260931-26-6

Description

The compound “[5-(3-Chlorophenyl)-1,2-oxazol-3-yl]methanamine;hydrochloride” is a complex organic molecule that contains an oxazole ring, which is a five-membered ring containing an oxygen atom and a nitrogen atom. The compound also contains a chlorophenyl group, which is a phenyl group (a ring of six carbon atoms) with a chlorine atom attached.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the oxazole ring and the chlorophenyl group. The presence of these functional groups would likely confer certain chemical properties to the compound, such as reactivity and polarity.

Chemical Reactions Analysis

The chemical reactions that this compound might undergo would depend on the specific conditions and reagents present. The oxazole ring and the chlorophenyl group could potentially undergo various reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the oxazole ring could contribute to its polarity and solubility.

Scientific Research Applications

Antibacterial Properties

Research has shown the synthesis of heterocyclic compounds containing the [5-(3-Chlorophenyl)-1,2-oxazol-3-yl] fragment and their potential antibacterial activity. These compounds exhibited good antibacterial activity against various bacterial strains, including Pseudomonas aeruginosa, Bacillus subtilis, Erwinia carotovora, and Escherichia coli (Mehta, 2016).

Anticancer and Antimicrobial Agents

A study focused on the synthesis of novel biologically potent heterocyclic compounds, which included the oxazole ring. These compounds showed promising results in anticancer activity against various cancer cell lines and exhibited considerable antibacterial and antifungal activities (Katariya et al., 2021).

Acetylcholinesterase Inhibitors

A series of arylisoxazole-phenylpiperazines were designed and synthesized as selective acetylcholinesterase inhibitors. Among these, a compound with the [5-(2-chlorophenyl)-1,2-oxazol-3-yl] fragment showed significant inhibitory activity, suggesting potential applications in treating diseases like Alzheimer's (Saeedi et al., 2019).

Enzyme-Activated Inhibitors

The compound MD 780236, which contains a related structural fragment, has been studied as a selective inhibitor of monoamine oxidase B. It demonstrates potential as a therapeutic agent for neurological disorders due to its enzyme-activated irreversible inhibition mechanism (Tipton et al., 1983).

Safety and Hazards

The safety and hazards associated with this compound would depend on various factors, including its reactivity, toxicity, and handling procedures. Without specific data, it’s difficult to provide detailed safety information.

Future Directions

The future research directions for this compound could involve further exploration of its synthesis, characterization, and potential biological activity. Given the diverse biological activities exhibited by other oxazole derivatives, this compound could potentially have interesting biological properties worth investigating.